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Compound of Interest

Compound Name: Sirt2-IN-14

cat. No.: B12376802

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential information and step-by-step procedures for the safe
disposal of Sirt2-IN-14, a sirtuin inhibitor. While a specific Safety Data Sheet (SDS) for Sirt2-
IN-14 is not readily available, the following procedures are based on guidelines for similar
sirtuin inhibitors and general chemical waste management protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle Sirt2-IN-14 with appropriate
personal protective equipment (PPE). Based on the handling instructions for other SIRT2
inhibitors, the following precautions should be taken[1]:

¢ Ventilation: Always handle Sirt2-IN-14 in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols[1].

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear safety goggles with side shields[1].

[¢]

Hand Protection: Use protective gloves|[1].

o

Body Protection: Wear impervious clothing to prevent skin contact[1].

o

Respiratory Protection: A suitable respirator should be used when handling the compound
in its powdered form[1].
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Avoid Contact: Prevent contact with skin and eyes[1]. In case of contact, rinse the affected
area thoroughly with water.

Spill Management: In the event of a spill, it should be collected and treated as hazardous
waste. Clean the spill area in a safe and contained manner as soon as possible[1].

Step-by-Step Disposal Procedure

Sirt2-IN-14, like other sirtuin inhibitors, should be treated as hazardous chemical waste. One

similar SIRTZ2 inhibitor is classified as very toxic to aquatic life with long-lasting effects,

highlighting the importance of not releasing it into the environment[2]. Therefore, disposal down

the drain or in regular trash is strictly prohibited[3].

Waste ldentification and Segregation:

o ldentify Sirt2-IN-14 waste and keep it separate from other waste streams to avoid mixing
incompatible chemicals[4].

Container Selection:

o Use a container that is compatible with the chemical waste. Often, the original container
can be used[4]. The container must be in good condition and not leaking[5].

Labeling:

o Clearly label the waste container with the words "HAZARDOUS WASTE"[4].

o The label must also include the full chemical name ("Sirt2-IN-14") and the approximate
concentration and quantity of the waste[4].

Storage of Waste:

o Keep the hazardous waste container tightly sealed at all times, except when adding
waste[3][4].

o Store the sealed container in a designated, secure area away from general laboratory
traffic.
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e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) or equivalent
department to arrange for the pickup and disposal of the hazardous waste[4][5].

o Follow your institution's specific procedures for requesting a hazardous material pickup[4].

Quantitative Data Summary

The following table summarizes key quantitative data for the handling and storage of similar
SIRT2 inhibitors.

Parameter Value Source Compound
Storage Temperature (Powder) -20°C SIRT2 inhibitor 56[1]
Storage Temperature (in S

-80°C SIRT2 inhibitor 56[1]
Solvent)
Maximum Accumulation o

55 gallons (hazardous waste) General Lab Guidelines[5]
(General)
Maximum Accumulation ) o

1 quart (P-listed waste) General Lab Guidelines[5]

(Acute)

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical flow of the disposal process for Sirt2-IN-14.
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Initial Handling

Wear appropriate PPE:
- Safety Goggles
- Gloves
- Lab Coat

:

Handle Sirt2-IN-14 in a
well-ventilated fume hood

Generate Waste

Disposal Procedure

y

Identify and segregate
Sirt2-IN-14 waste

:

Select a compatible,
leak-proof waste container

:

Label container:
'HAZARDOUS WASTE'
+ Chemical Name

:

Store container in a
designated secure area

:

Contact Institutional EHS
for waste pickup

Click to download full resolution via product page

Caption: Sirt2-IN-14 Handling and Disposal Workflow.
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Chemical Waste Disposal Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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